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Compound of Interest

Compound Name: Aminocarb

Cat. No.: B1665979

This guide provides a detailed, objective comparison of Aminocarb and Fenitrothion, two
insecticides historically used for the control of the spruce budworm (Choristoneura fumiferana).
The comparison is based on experimental data concerning their efficacy, residual toxicity, and
environmental impact. This document is intended for researchers, scientists, and professionals
in drug development and pest management.

Mechanism of Action: Acetylcholinesterase
Inhibition

Both Aminocarb, a carbamate insecticide, and Fenitrothion, an organophosphate insecticide,
share a common mechanism of action: the inhibition of the enzyme acetylcholinesterase
(AChE).[1][2][3] AChE is a critical enzyme in the central nervous system of insects and

vertebrates. It is responsible for the hydrolysis of the neurotransmitter acetylcholine into choline
and acetic acid, a process essential for terminating nerve impulses.

By inhibiting AChE, both insecticides lead to an accumulation of acetylcholine at the synaptic
clefts.[4] This results in continuous stimulation of nerve fibers, leading to hyperactivity,
paralysis, and ultimately the death of the insect.[4] Aminocarb is specifically classified as a
carbamate ester that functions as an EC 3.1.1.7 (acetylcholinesterase) inhibitor.[1] Similarly,
Fenitrothion's acute neurotoxicity stems from its ability to inhibit AChE.[2][4]
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Figure 1: Signaling pathway of Acetylcholinesterase (AChE) inhibition by Aminocarb and

Fenitrothion.

Efficacy and Toxicity Data

The following tables summarize quantitative data on the efficacy and toxicity of Aminocarb and
Fenitrothion against the spruce budworm and other organisms, based on laboratory and field

studies.

Table 1: Comparative Toxicity of Insecticides to 6th Instar Western Spruce Budworm
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Relative .
. Relative
Effectiveness .
( Effectiveness
VS.
Insecticide LC50 m LC90 m VS.
(Ppm) Phosmet/Thio (ppm) ( o
. Thiodicarb) at
dicarb) at
LC90
LC50
Fenitrothion 1.1 8.6 3.5 12.3
Permethrin 0.4 20.0 2.5 17.2
Sulprofos 0.7 12.8 3.4 12.8
Malathion 4.0 2.2 18.0 2.4
Carbaryl 4.6 1.9 33.0 1.3
Thiodicarb 8.8 1.0 43.0 1.0
Phosmet 8.8 1.0 38.0 1.1

Source: Data
extracted from
multiphase
laboratory

bioassays.[5]

Table 2: Residual Toxicity of Aerially Applied Insecticides to Western Spruce Budworm
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Percent Mortality (Mean *

Insecticide Dosage (g/ha) S.D.) after Weathering
Interval (Days)

0

Aminocarb 10.5 73.0x£25.0

Acephate 29.4 97.0+6.0

Carbaryl 310 96.0 £ 8.0

Permethrin 315 83.0+15.1

Source: Data from a study on
the direct, indirect, and
residual toxicities of insecticide

sprays.[6]

Environmental Fate and Impact

The environmental presence and non-target effects of Aminocarb and Fenitrothion are critical

considerations for their use in forest ecosystems.

Table 3: Airborne Residue Levels in Experimental Spray Blocks

Insecticide Peak Concentration in Air (ng/m?3)
Fenitrothion 1997
Aminocarb 1201

Source: Data from air sampling in New

Brunswick spray blocks.[7]

Table 4: Acute Toxicity to Aquatic Organisms
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Insecticide Organism LC50 Exposure Time

) Gammarus fasciatus
Aminocarb 12 ug/L 96 hours
(scud)

Fenitrothion Various fish species 1000 to 5000 pg a.i./L 96 hours

Source: Data from
PubChem and a

Health Canada report.

[1](8]

A field experiment determined that the threshold concentration of Aminocarb (as Matacil 180
Oil Flowable) that induces drift in stream invertebrates is approximately 30 pg/L.[9] Studies
have also shown that Fenitrothion can have negative lethal and sublethal effects on songbirds.

[8]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental
findings. The following sections outline the protocols used in key studies comparing
Aminocarb and Fenitrothion.

Laboratory Bioassay for Toxicity (Feeding Study)

o Objective: To determine the lethal concentration (LC50 and LC90) of various insecticides
when ingested by 6th instar western spruce budworm larvae.[5]

o Methodology:

o Insecticides were incorporated into an artificial diet at various concentrations.

o

Sixth-instar larvae were individually placed in containers with the treated diet.

[¢]

Mortality was assessed after a 7-day exposure period.

[¢]

Data were subjected to probit analysis to determine LC50 and LC90 values.[5]
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Residual Toxicity Field Experiment

o Objective: To evaluate the residual toxicity of aerially applied insecticides to western spruce

budworm larvae.[6]
o Methodology:
o Insecticides were applied to trees at specified dosages.
o Atintervals of 0, 1, 3, and 7 days post-application, foliage was collected.
o Spruce budworm larvae were caged on the treated foliage.

o Mortality was recorded, and the mean and standard deviation were calculated.[6]
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Figure 2: Workflow for the residual toxicity field experiment.

Air Sampling for Residue Analysis

» Objective: To measure the concentration of airborne insecticide residues following aerial
application.[7]

o Methodology:
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[e]

Fenitrothion and Aminocarb formulations were aerially sprayed over mixed coniferous
forests.

[e]

Air samples were collected at intervals inside the spray blocks using a fritted-glass bubbler
containing dimethylformamide (DMF) to trap the airborne toxicants.

[e]

The insecticide residues in the DMF were analyzed by gas chromatography.

o

Peak concentrations were recorded and reported in ng/m3.[7]

Concluding Remarks

Both Aminocarb and Fenitrothion have demonstrated effectiveness in controlling spruce
budworm populations. Fenitrothion appears to be more potent in terms of its lower LC50 and
LC90 values in laboratory feeding bioassays.[5] However, Aminocarb has shown significant
residual toxicity, with high mortality rates observed up to 7 days post-application in field trials.[6]

Environmental considerations are paramount in the selection of an insecticide. Fenitrothion has
been shown to have higher peak concentrations in the air after spraying and poses a risk to
aquatic organisms and bird populations.[7][8] The use of Fenitrothion for broad-scale aerial
application against spruce budworm has been phased out in Canada.[8] While Aminocarb
also presents risks to non-target species, particularly aquatic invertebrates, its lower airborne
residue levels may be a consideration.[7][9]

The choice between these and other control agents, such as the biological insecticide Bacillus
thuringiensis (Bt), requires a comprehensive risk-benefit analysis that considers not only
efficacy against the target pest but also the broader ecological impacts.[10][11] Modern pest
management strategies often favor more targeted and environmentally benign alternatives.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

